Cas no 39905-56-1 (4-(Pentan-3-yloxy)aniline)

• Product Name: 4-(Pentan-3-yloxy)aniline
• CAS No: 39905-56-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 4788439
• PubChem ID: 17605473
• Update Time: 2025-06-08

4-(Pentan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Pentan-3-yloxy)aniline
• 4-pentan-3-yloxyaniline

• Inchi： 1S/C11H17NO/c1-3-10(4-2)13-11-7-5-9(12)6-8-11/h5-8,10H,3-4,12H2,1-2H3
• InChI Key： PCEKRVCKSSENGE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 126
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(Pentan-3-yloxy)aniline

Recent Advances in the Study of 4-(Pentan-3-yloxy)aniline (CAS: 39905-56-1) and Its Applications in Chemical Biology and Medicine

4-(Pentan-3-yloxy)aniline (CAS: 39905-56-1) is an organic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the pentan-3-yloxy substituent, make it a promising candidate for further investigation in various biomedical contexts.

Recent studies have explored the synthetic pathways for 4-(Pentan-3-yloxy)aniline, highlighting its efficient preparation through nucleophilic aromatic substitution reactions. The compound's stability and solubility in organic solvents have been characterized, which are critical factors for its application in pharmaceutical formulations. Additionally, researchers have investigated its reactivity with other chemical groups, paving the way for the development of novel derivatives with enhanced biological activity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(Pentan-3-yloxy)aniline exhibits moderate inhibitory effects on certain enzyme targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, molecular docking studies have revealed its ability to interact with specific protein binding sites, providing insights into its mechanism of action at the molecular level.

The therapeutic potential of 4-(Pentan-3-yloxy)aniline has also been explored in the context of cancer research. Recent experiments have shown that this compound can induce apoptosis in certain cancer cell lines, although the exact mechanisms remain under investigation. Its low cytotoxicity in normal cells further underscores its potential as a selective anticancer agent. However, more extensive preclinical studies are needed to validate these findings and assess its safety profile.

In conclusion, 4-(Pentan-3-yloxy)aniline (CAS: 39905-56-1) represents a promising scaffold for drug development, with demonstrated biological activity in inflammation and oncology research. Future studies should focus on optimizing its structure-activity relationships, exploring its pharmacokinetic properties, and evaluating its efficacy in animal models. The compound's versatility and potential for modification make it a valuable candidate for further investigation in the field of chemical biology and medicinal chemistry.